Cas no 1807153-92-9 (2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide
• CAS No: 1807153-92-9
• MF: C₈H₇F₂N₃O₃S
• MW: 263.2212870121
• CID: 4876241
• Update Time: 2025-06-15

2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide

• Inchi： 1S/C8H7F2N3O3S/c1-16-6-2-4(8(9)10)13-5(3-11)7(6)17(12,14)15/h2,8H,1H3,(H2,12,14,15)
• InChI Key： QSDXMRPXKAGLOG-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=NC(C(F)F)=CC=1OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 0.1
• Topological Polar Surface Area: 114

Additional information on 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide

Professional Introduction to 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide (CAS No. 1807153-92-9)

2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide (CAS No. 1807153-92-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide incorporates several key functional groups, including a cyano group, a difluoromethyl moiety, a methoxy group, and a sulfonamide group. These functional groups contribute to the compound's diverse chemical reactivity and potential biological activity. The presence of the difluoromethyl group, in particular, is noteworthy as it is often associated with enhanced metabolic stability and improved binding affinity in drug candidates.

In recent years, there has been a growing interest in the development of novel pyridine-based compounds due to their broad spectrum of biological activities. Pyridine derivatives are known to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide suggests that it may possess similar therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the synthesis of targeted therapies. The sulfonamide group is particularly relevant in this context, as sulfonamides have been widely used in medicinal chemistry for their ability to modulate enzyme activity and interact with biological targets. Research has shown that sulfonamide derivatives can serve as effective inhibitors of various enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The difluoromethyl group in the molecular structure of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide further enhances its attractiveness as a drug candidate. This group has been demonstrated to improve the pharmacokinetic properties of molecules by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. Additionally, the presence of a cyano group can contribute to the compound's ability to interact with biological targets through hydrogen bonding or other non-covalent interactions.

Recent studies have begun to explore the potential of 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide in the context of oncology research. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes overexpressed in cancer cells. These findings are particularly exciting given the increasing emphasis on precision medicine and targeted therapies in oncology.

The methoxy group in the compound's structure also plays a crucial role in its overall properties. Methoxy-substituted pyridines are known to exhibit enhanced solubility and bioavailability, which are critical factors for the successful development of pharmaceuticals. Furthermore, the methoxy group can participate in various chemical reactions, allowing for further functionalization and customization of the molecule.

In conclusion, 2-Cyano-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for the development of new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely that we will see further advancements in its use within the pharmaceutical industry.